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Compound of Interest

Compound Name: DLC27-14

Cat. No.: B15564782 Get Quote

The responsible disposal of laboratory chemicals is paramount for ensuring personnel safety,

environmental protection, and regulatory compliance. This guide provides a comprehensive

overview of the proper disposal procedures for the laboratory chemical designated as DLC27-
14, based on established best practices for hazardous chemical waste management.

Disclaimer: The specific chemical identity and associated hazards of DLC27-14 are not publicly

available. Therefore, it is imperative to consult the official Safety Data Sheet (SDS) for this

compound before handling and disposal. The following procedures are based on general best

practices and should be adapted to the specific information provided in the SDS for DLC27-14.

All disposal activities must be conducted in strict accordance with local, state, and federal

regulations, and in coordination with your institution's Environmental Health & Safety (EHS)

department.

Immediate Safety and Logistical Information
Improper disposal of laboratory chemicals can lead to hazardous reactions, environmental

contamination, and significant legal penalties. The core principles of chemical waste

management are essential for safe laboratory operations.

Core Principles of Chemical Waste Management:

Identification: All waste must be clearly and accurately identified.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15564782?utm_src=pdf-interest
https://www.benchchem.com/product/b15564782?utm_src=pdf-body
https://www.benchchem.com/product/b15564782?utm_src=pdf-body
https://www.benchchem.com/product/b15564782?utm_src=pdf-body
https://www.benchchem.com/product/b15564782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Incompatible chemicals must be stored in separate, designated containers to

prevent dangerous reactions.

Containment: Waste must be stored in appropriate, sealed, and leak-proof containers.

Labeling: All waste containers must be clearly and accurately labeled with their contents.

Quantitative Data Summary
The following table should be populated with specific information from the Safety Data Sheet

(SDS) for DLC27-14. This data is crucial for a comprehensive risk assessment and the

development of a site-specific disposal plan.

Parameter Value Units
SDS Section
Reference

Physical Properties

pH (if aqueous) e.g., 2.5 e.g., Section 9

Flash Point e.g., 65 °C / °F e.g., Section 9

Boiling Point e.g., 150 °C / °F e.g., Section 9

Toxicity Data

LD50 (Oral) mg/kg e.g., Section 11

LC50 (Inhalation) ppm/mg/L e.g., Section 11

Regulatory

Information

EPA Hazardous

Waste Code
e.g., Section 13

Experimental Protocol: Collection and Disposal of
DLC27-14 Waste
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This protocol outlines the standard steps for the safe collection and disposal of chemical waste

such as DLC27-14 from a laboratory setting.

1. Personal Protective Equipment (PPE):

Minimum PPE: At a minimum, a laboratory coat, safety glasses with side shields, and

appropriate chemical-resistant gloves (e.g., nitrile) should be worn when handling chemical

waste.[1]

Enhanced PPE: If the SDS for DLC27-14 indicates high toxicity, volatility, or corrosivity,

additional PPE such as a chemical fume hood, face shield, and/or specialized gloves may be

required.[1]

2. Waste Collection:

Select a chemically compatible container for the waste. The container must be in good

condition with a secure, tight-fitting lid.

Affix a hazardous waste label to the container before adding any waste.

Carefully transfer the waste into the labeled container, avoiding splashes and spills.

Do not fill the container to more than 90% of its capacity to allow for expansion and prevent

spills.

Keep the waste container closed at all times, except when adding waste.

3. Labeling:

The hazardous waste label must be filled out completely and legibly.

Information on the label must include the full chemical name(s) of all constituents (no

abbreviations or formulas).[1]

Indicate the approximate percentages of each component.

The date the container was first used for waste accumulation must be recorded.[1]
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4. Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA).[1]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[1]

The SAA should have secondary containment to contain any potential spills.[1]

Ensure that incompatible waste streams are properly segregated within the SAA.

5. Disposal:

Hazardous chemical waste must be disposed of through a licensed professional service,

which is typically coordinated by your institution's EHS department.[1]

Never dispose of hazardous chemicals by pouring them down the sink or discarding them in

the regular trash.[1]

Contact your EHS department to schedule a pickup for the full waste container.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste.
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Preparation

Waste Collection

Interim Storage

Final Disposal

Start: Identify Waste Stream (DLC27-14)

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Select & Label Compatible Waste Container

Transfer Waste to Container (<90% Full)

Securely Close Container

Store in Satellite Accumulation Area (SAA)

Segregate from Incompatible Wastes

Request Waste Pickup from EHS

Professional Disposal by Licensed Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of DLC27-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Proper Disposal of DLC27-14: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564782#dlc27-14-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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